Butyl acrylate

Specification

• Description: Butyl acrylate is a clear colorless liquid. It is a vinyl monomer. It undergoes radical copolymerization with benzoxazine containing a vinyl group to afford copolymers. Heck coupling reactions of aryl bromides with n-butyl acrylate mediated by phosphine-imidazolium salt has been reported. Copolymerization of styrene and n-butyl acrylate by ATRP catalyzed by CuBr/4,4′-di(5-nonyl)-2,2′-bipyridine has been described.; Butyl acrylate appears as a clear colorless liquid with a sharp characteristic odor. Very slightly soluble in water and somewhat less dense than water. Hence forms surface slick on water. Flash point 105°F. Density 7.5 lb / gal. Used for making paints, coatings, caulks, sealants, adhesives.; Butyl acrylate is an acrylate ester obtained by the formal condensation of the hydroxy group of butan-1-ol with the carboxy group of acrylic acid. It derives from a butan-1-ol and an acrylic acid.
• CAS No.: 141-32-2
• Molecular Formula: CH2=CHCOOC4H9; C7H12O2; C7H12O2
• Molecular Weight: 128.17 g/mol
• IUPAC Name: butyl prop-2-enoate
• Standard InChI: InChI=1S/C7H12O2/c1-3-5-6-9-7(8)4-2/h4H,2-3,5-6H2,1H3
• Standard InChI Key: CQEYYJKEWSMYFG-UHFFFAOYSA-N
• Impurities: Acrylic acid: 0.009% by wt (max); water: 0.10% by wt (max); Acrylic acid: 0.009% by wt (max); water: 0.05% by wt (max)
• SMILES: CCCCOC(=O)C=C
• Canonical SMILES: CCCCOC(=O)C=C
• Boiling Point: 295 to 298 °F at 760 mm Hg (NTP, 1992); 145.0 °C; 145 °C; 145-149 °C; 293°F
• Colorform: Colorless liquid; Water-white monomer; Clear, colorless liquid [Note: Highly reactive; may contain an inhibitor to prevent spontaneous polymerization].
• Flash Point: 120 °F (NTP, 1992); 84 °F (29 °C) (closed cup); 48.9 °C, open cup; 36 °C c.c.; 103°F
• Melting Point: -84.3 °F (NTP, 1992); -64.6 °C; -64 °C; -83°F